Cas no 1804779-44-9 (4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide)

4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide is a specialized heterocyclic compound featuring a pyridine core substituted with iodine, methoxy, trifluoromethoxy, and sulfonamide functional groups. Its unique structure confers high reactivity and selectivity, making it valuable in pharmaceutical and agrochemical research. The iodine moiety facilitates further functionalization via cross-coupling reactions, while the electron-withdrawing trifluoromethoxy and sulfonamide groups enhance stability and bioactivity. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, offering precise control over molecular design. Its well-defined chemical properties ensure consistent performance in complex synthetic pathways, supporting advancements in medicinal chemistry and material science.

4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide structure

1804779-44-9 structure

Product Name:4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide

CAS No:1804779-44-9

MF:C₇H₆F₃IN₂O₄S

MW:398.098223209381

CID:4834052

Update Time:2025-10-30

4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide
- Inchi： 1S/C7H6F3IN2O4S/c1-16-6-5(18(12,14)15)4(11)3(2-13-6)17-7(8,9)10/h2H,1H3,(H2,12,14,15)
- InChI Key： SIQHBOBOSDCFLD-UHFFFAOYSA-N
- SMILES： IC1C(=CN=C(C=1S(N)(=O)=O)OC)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 385
XLogP3: 1.6
Topological Polar Surface Area: 99.9

4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029093250-1g	4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide	1804779-44-9	97%	1g	$1,490.00	2022-04-01

4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide Related Literature

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Additional information on 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide

Research Briefing on 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide (CAS: 1804779-44-9)

4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide (CAS: 1804779-44-9) is a specialized sulfonamide derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential applications in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. The structural features of this compound, including its electron-withdrawing groups, make it a valuable scaffold for drug discovery efforts targeting challenging biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide as a key building block for novel Bruton's tyrosine kinase (BTK) inhibitors. The research demonstrated that derivatives of this compound exhibited potent inhibitory activity against BTK, with IC50 values in the low nanomolar range. The presence of the trifluoromethoxy group was found to enhance metabolic stability, addressing a common limitation of earlier-generation inhibitors. These findings suggest promising therapeutic potential for autoimmune diseases and B-cell malignancies.

In the field of antimicrobial research, a recent patent application (WO2023056432) disclosed novel sulfonamide derivatives incorporating the 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine core structure. These compounds showed remarkable activity against drug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The unique electronic properties imparted by the iodo and trifluoromethoxy substituents were crucial for overcoming common resistance mechanisms, particularly those involving efflux pumps and target site modifications.

Synthetic methodology developments have also advanced significantly for this compound. A 2024 publication in Organic Letters described an improved palladium-catalyzed cross-coupling protocol that enables efficient functionalization of the iodo position while preserving the sensitive sulfonamide group. This technical advancement has expanded the utility of 1804779-44-9 in parallel synthesis approaches, facilitating the rapid generation of diverse compound libraries for high-throughput screening.

From a pharmacological perspective, recent pharmacokinetic studies of 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide derivatives have revealed favorable absorption and distribution profiles. The compound's moderate lipophilicity (calculated logP ≈ 2.1) and molecular weight (MW 382.1) place it within optimal ranges for drug-like properties. Notably, the trifluoromethoxy group contributes to enhanced blood-brain barrier penetration in animal models, suggesting potential applications in central nervous system disorders.

Ongoing research continues to explore the full therapeutic potential of this chemical entity. Current investigations include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use as a radiolabeled probe for imaging applications. The versatility of 1804779-44-9 as a synthetic intermediate ensures its continued importance in pharmaceutical research and development pipelines.